Cas no 68113-62-2 (5,6-Undecanedione)

• Product Name: 5,6-Undecanedione
• CAS No: 68113-62-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 393689
• PubChem ID: 13028095
• Update Time: 2025-04-19

5,6-Undecanedione Chemical and Physical Properties

Names and Identifiers

• 5,6-Undecanedione
• undecane-5,6-dione
• SCHEMBL534936
• DTXSID10515630
• 68113-62-2

• Inchi： 1S/C11H20O2/c1-3-5-7-9-11(13)10(12)8-6-4-2/h3-9H2,1-2H3
• InChI Key： ZTCSLVLUCAALRE-UHFFFAOYSA-N
• SMILES： O=C(C(CCCC)=O)CCCCC

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14